Cas no 942830-53-7 (Ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylate)

Ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylate structure
942830-53-7 structure
Product Name:Ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylate
CAS No:942830-53-7
MF:C12H21NO4
MW:243.29944396019
CID:1983895
PubChem ID:45074596
Update Time:2025-04-21

Ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylate
    • TERT-BUTYL (1-(ETHOXYCARBONYL)CYCLOPROPYL)METHYLCARBAMATE
    • DTXSID40662944
    • SCHEMBL21413194
    • tert-Butyl(1-(ethoxycarbonyl)cyclopropyl)methylcarbamate
    • 1-(tert-butoxycarbonylamino-methyl)-cyclopropanecarboxylic acid ethyl ester
    • ETHYL 1-(((TERT-BUTOXYCARBONYL)AMINO)METHYL)CYCLOPROPANE-1-CARBOXYLATE
    • E79895
    • 942830-53-7
    • ethyl 1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylate
    • Ethyl 1-{[(tert-butoxycarbonyl)amino]methyl}cyclopropane-1-carboxylate
    • Ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylate
    • Inchi: 1S/C12H21NO4/c1-5-16-9(14)12(6-7-12)8-13-10(15)17-11(2,3)4/h5-8H2,1-4H3,(H,13,15)
    • InChI Key: XKYUYACGMLEKCC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(CNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.6Ų

Ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylate Pricemore >>

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